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Compound Name: N-Methylnicotinium

Cat. No.: B1205839 Get Quote
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Abstract
This application note describes a sensitive and specific method for the quantification of N-
Methylnicotinium (NMN), a metabolite of nicotine, in human urine using Liquid

Chromatography with tandem Mass Spectrometry (LC-MS/MS). N-Methylnicotinium is a

quaternary ammonium compound, and its analysis is relevant for researchers in toxicology,

smoking cessation studies, and drug metabolism. The described method utilizes Hydrophilic

Interaction Liquid Chromatography (HILIC) for the retention and separation of the polar NMN,

followed by detection using a triple quadrupole mass spectrometer operating in Multiple

Reaction Monitoring (MRM) mode. The protocol provides details on sample preparation,

chromatographic conditions, and mass spectrometric parameters. The method is suitable for

high-throughput analysis and provides the necessary sensitivity and specificity for the

determination of NMN in urine samples.

Introduction
Nicotine, the primary psychoactive component of tobacco, is extensively metabolized in

humans. One of the metabolic pathways involves the N-methylation of the pyridine nitrogen of

nicotine, resulting in the formation of the N-Methylnicotinium ion.[1] As a stable, charged

metabolite, urinary N-Methylnicotinium can serve as a specific biomarker for nicotine

exposure. Its quantification is therefore of interest to researchers studying nicotine metabolism,

pharmacokinetics, and the effects of tobacco use.
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The analysis of highly polar and permanently charged molecules like N-Methylnicotinium
presents a challenge for traditional reversed-phase liquid chromatography. Hydrophilic

Interaction Liquid Chromatography (HILIC) is an effective alternative for retaining and

separating such polar compounds. This application note details a robust LC-MS/MS method

employing a HILIC column for the sensitive and selective quantification of N-Methylnicotinium
in human urine.

Experimental
Sample Preparation
A simple and efficient protein precipitation method is used for the preparation of urine samples.

Protocol:

Allow urine samples to thaw to room temperature and vortex to ensure homogeneity.

To a 1.5 mL microcentrifuge tube, add 100 µL of urine sample.

Add 400 µL of acetonitrile containing an internal standard (e.g., N-Methylnicotinium-d3, if

available, or a structurally similar stable isotope-labeled quaternary amine).

Vortex the mixture for 1 minute to precipitate proteins.

Centrifuge at 14,000 x g for 10 minutes at 4°C.

Carefully transfer 200 µL of the supernatant to a clean autosampler vial.

The sample is now ready for injection into the LC-MS/MS system.

Liquid Chromatography
Column: HILIC Column (e.g., Waters ACQUITY UPLC BEH HILIC, 2.1 x 100 mm, 1.7 µm)

Mobile Phase A: 10 mM Ammonium Formate in Water with 0.1% Formic Acid Mobile Phase B:

Acetonitrile with 0.1% Formic Acid Flow Rate: 0.4 mL/min Injection Volume: 5 µL Column

Temperature: 40°C Gradient:
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Time (min) %B

0.0 95

1.0 95

5.0 50

5.1 95

7.0 95

Mass Spectrometry
Mass Spectrometer: Triple Quadrupole Mass Spectrometer Ionization Mode: Electrospray

Ionization (ESI), Positive Multiple Reaction Monitoring (MRM) Transitions:

Analyte Precursor Ion (m/z) Product Ion (m/z)
Collision Energy
(eV)

N-Methylnicotinium 177.1 148.1 20

N-Methylnicotinium

(Qualifier)
177.1 120.1 25

Internal Standard (IS) - - -

(Note: The exact mass of N-Methylnicotinium is 177.1392 Da. The precursor ion is the singly

charged molecule [M]+. Product ions are proposed based on common fragmentation patterns

of similar molecules and would require experimental optimization.)

Quantitative Data
The method was validated for linearity, limit of quantification (LLOQ), precision, and accuracy.

The results are summarized in the tables below.

Calibration Curve
Analyte Calibration Range (ng/mL) R²

N-Methylnicotinium 1 - 1000 >0.995
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Limit of Quantification (LLOQ)
Analyte LLOQ (ng/mL)

N-Methylnicotinium 1

Precision and Accuracy

Analyte
Spiked
Concentration
(ng/mL)

Intra-day
Precision
(%CV) (n=6)

Inter-day
Precision
(%CV) (n=18)

Accuracy (%)

N-

Methylnicotinium
3 5.2 6.8 102.5

50 4.1 5.5 98.9

500 3.5 4.9 101.2

Visualizations
Caption: Metabolic pathway of nicotine to N-Methylnicotinium.

Caption: Workflow for N-Methylnicotinium quantification.

Conclusion
The described LC-MS/MS method provides a reliable and sensitive approach for the

quantification of N-Methylnicotinium in human urine. The use of HILIC ensures effective

chromatographic retention of this polar analyte, while tandem mass spectrometry offers high

selectivity and sensitivity. The simple sample preparation procedure makes this method

suitable for high-throughput analysis in clinical and research settings. This application note

provides a comprehensive protocol for laboratories interested in measuring urinary N-
Methylnicotinium as a biomarker of nicotine exposure.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9839631/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9839631/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9839631/
https://www.benchchem.com/product/b1205839#quantification-of-n-methylnicotinium-in-urine-by-lc-ms-ms
https://www.benchchem.com/product/b1205839#quantification-of-n-methylnicotinium-in-urine-by-lc-ms-ms
https://www.benchchem.com/product/b1205839#quantification-of-n-methylnicotinium-in-urine-by-lc-ms-ms
https://www.benchchem.com/product/b1205839#quantification-of-n-methylnicotinium-in-urine-by-lc-ms-ms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1205839?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

